![molecular formula C22H16ClNO B4736217 N-(4-chlorobenzyl)-4-(phenylethynyl)benzamide](/img/structure/B4736217.png)
N-(4-chlorobenzyl)-4-(phenylethynyl)benzamide
Overview
Description
N-(4-chlorobenzyl)-4-(phenylethynyl)benzamide, also known as CPEB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. CPEB belongs to the family of benzamides and has been found to exhibit various biochemical and physiological effects.
Mechanism of Action
N-(4-chlorobenzyl)-4-(phenylethynyl)benzamide exerts its effects by binding to the peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor that plays a crucial role in the regulation of glucose and lipid metabolism, inflammation, and cell differentiation. This compound has been found to activate PPARγ, leading to the inhibition of cancer cell growth and the reduction of inflammation.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit cancer cell growth by inducing apoptosis and cell cycle arrest. This compound has also been found to improve glucose and lipid metabolism, leading to its potential use in the treatment of diabetes. Additionally, this compound has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One advantage of using N-(4-chlorobenzyl)-4-(phenylethynyl)benzamide in lab experiments is its high purity, which allows for accurate and reproducible results. Additionally, this compound has been extensively studied, and its mechanism of action is well understood. However, one limitation of using this compound in lab experiments is its cost, which may limit its use in large-scale studies.
Future Directions
There are several future directions for the study of N-(4-chlorobenzyl)-4-(phenylethynyl)benzamide. One potential direction is the development of this compound-based therapies for the treatment of cancer, diabetes, and neurodegenerative diseases. Another direction is the study of the structure-activity relationship of this compound and the development of more potent analogs. Additionally, the study of the pharmacokinetics and pharmacodynamics of this compound may lead to the development of more effective dosing regimens. Overall, the study of this compound holds great promise for the development of novel therapies for various diseases.
Scientific Research Applications
N-(4-chlorobenzyl)-4-(phenylethynyl)benzamide has been extensively studied for its potential therapeutic applications in various diseases. It has been found to exhibit anticancer, antidiabetic, and anti-inflammatory properties. This compound has also been shown to have neuroprotective effects and has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
N-[(4-chlorophenyl)methyl]-4-(2-phenylethynyl)benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H16ClNO/c23-21-14-10-19(11-15-21)16-24-22(25)20-12-8-18(9-13-20)7-6-17-4-2-1-3-5-17/h1-5,8-15H,16H2,(H,24,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SWPBOYWILWZPNP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C#CC2=CC=C(C=C2)C(=O)NCC3=CC=C(C=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H16ClNO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.